Cas no 132312-53-9 (1-Bromo-3-methyl-4-n-propyloxybenzene)

• Product Name: 1-Bromo-3-methyl-4-n-propyloxybenzene
• CAS No: 132312-53-9
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD18262642
• CID: 5188294
• Update Time: 2026-03-05

1-Bromo-3-methyl-4-n-propyloxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-methyl-4-n-propyloxybenzene
• 4-bromo-2-methyl-1-propoxybenzene
• Benzene, 4-bromo-2-methyl-1-propoxy-

• MDL： MFCD18262642
• Inchi： 1S/C10H13BrO/c1-3-6-12-10-5-4-9(11)7-8(10)2/h4-5,7H,3,6H2,1-2H3
• InChI Key： USXYPUDNQMEFOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-3-methyl-4-n-propyloxybenzene

Comprehensive Guide to 1-Bromo-3-methyl-4-n-propyloxybenzene (CAS No. 132312-53-9): Properties, Applications, and Industry Insights

1-Bromo-3-methyl-4-n-propyloxybenzene (CAS No. 132312-53-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated aromatic ether derivative has garnered significant attention due to its unique molecular structure, which combines a bromo substituent, methyl group, and n-propyloxy chain on a benzene ring. The compound's CAS registry number 132312-53-9 serves as a critical identifier for researchers and regulatory compliance across global markets.

In recent years, the demand for halogenated aromatic compounds like 1-Bromo-3-methyl-4-n-propyloxybenzene has surged, particularly in the development of OLED materials and liquid crystal displays (LCDs). Industry reports indicate growing interest in its application as a building block for organic semiconductors, aligning with the global push toward flexible electronics and sustainable energy solutions. The compound's molecular weight (243.12 g/mol) and lipophilic properties make it particularly valuable in drug discovery programs targeting CNS disorders.

From a synthetic chemistry perspective, 132312-53-9 demonstrates remarkable versatility. Its bromine atom facilitates cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), while the propyloxy group enhances solubility in non-polar media. Analytical studies using HPLC and GC-MS confirm its high purity (>98%), with characteristic NMR peaks at 7.4-7.6 ppm (aromatic protons) and 1.0-1.2 ppm (propyl methyl group). These properties address frequent search queries about "bromobenzene derivatives characterization" and "ether-functionalized aromatics synthesis."

The compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature polymerization processes, a feature increasingly relevant for researchers investigating "heat-resistant polymers 2024." Environmental studies highlight its moderate biodegradability, with recent innovations focusing on green chemistry approaches to its production—addressing trending searches about "sustainable halogenation methods." Regulatory databases classify it under REACH compliance, with proper handling requiring standard organic lab precautions.

Emerging applications include its use as a photoinitiator component in UV-curable coatings, responding to industry demands for "energy-efficient curing technologies." Patent analyses reveal growing IP activity around 132312-53-9 in electronic ink formulations, particularly for e-paper devices. The compound's logP value (3.2) and low water solubility also make it a candidate for controlled-release formulations in agriculture, aligning with searches for "novel pesticide delivery systems."

Quality control protocols for 1-Bromo-3-methyl-4-n-propyloxybenzene typically involve Karl Fischer titration (moisture <0.5%) and residual solvent analysis by headspace GC. These procedures reflect laboratory concerns about "aromatic compound purity standards"—a frequently searched term among analytical chemists. The compound's IR spectrum shows distinctive absorptions at 1250 cm⁻¹ (C-O stretch) and 560 cm⁻¹ (C-Br bend), providing reliable identification markers.

Market intelligence suggests expanding applications in organic photovoltaics, where its electron-withdrawing bromine moiety enhances charge transport properties. This development answers growing queries about "non-fullerene acceptors for solar cells." Storage recommendations (2-8°C under inert atmosphere) and SDS documentation requirements address practical concerns from procurement specialists searching for "handling brominated aromatics safely."

Recent synthetic improvements have reduced typical byproduct formation during etherification steps, achieving yields >85%—a topic frequently discussed in "aromatic ether optimization" forums. The compound's crystallinity allows purification via recrystallization from ethanol, while its vapor pressure (0.01 mmHg at 25°C) informs industrial-scale processing parameters.

In conclusion, 1-Bromo-3-methyl-4-n-propyloxybenzene (CAS 132312-53-9) represents a multifaceted chemical building block whose applications span from advanced materials to life sciences. Its evolving role in green technologies and electronic materials positions it as a compound of enduring scientific and industrial relevance, addressing numerous contemporary research challenges and market needs.